4-fluoro-2-methyl-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-2-methyl-N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H18FN3O4S2/c1-12-11-13(17)7-8-16(12)25(21,22)18-9-10-20-15-6-4-3-5-14(15)19(2)26(20,23)24/h3-8,11,18H,9-10H2,1-2H3
• InChI Key: ZRININHYYRIVDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCCN2C3=CC=CC=C3N(S2(=O)=O)C
• Molecular Formula: C16H18FN3O4S2
• Molecular Weight: 399.5 g/mol

Description

4-fluoro-2-methyl-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H18FN3O4S2 and its molecular weight is 399.46. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-2-methyl-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-2-methyl-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photosensitizer Applications in Photodynamic Therapy

• Photodynamic Therapy for Cancer Treatment : A study introduced new benzenesulfonamide derivative groups containing Schiff base, evaluated for their use in photodynamic therapy (PDT). The synthesized compounds showed good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and Enzyme Inhibition

• Anticancer Activity and Enzyme Inhibition : Another study synthesized new benzenesulfonamide derivatives and tested them for cytotoxicity, tumor-specificity, and potential as carbonic anhydrase inhibitors. Some derivatives showed interesting cytotoxic activities, suggesting their importance for further anti-tumor activity studies (Gul et al., 2016).

Antimicrobial Applications

• Antimicrobial Agents : Research on the synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives demonstrated effective antimicrobial and antiproliferative agents, showcasing the broad potential of benzenesulfonamide compounds in developing new therapeutics (Abd El-Gilil, 2019).

Antidiabetic Potential

• Antidiabetic Agents : Fluorinated pyrazoles and benzenesulfonylurea/thiourea derivatives were prepared as hypoglycemic agents, showing significant antidiabetic activity. This highlights the potential of fluorinated benzenesulfonamides in diabetes treatment (Faidallah et al., 2016).